N,N-diethyl-2-(2-hydroxy-4-methylquinolin-3-yl)acetamide
Description
“N,N-diethyl-2-(2-hydroxy-4-methylquinolin-3-yl)acetamide” is a quinoline derivative . Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms . They are utilized in the areas of medicine, food, catalysts, dyes, materials, refineries, electronics, etc . The quinoline nucleus is present in numerous biological compounds, e.g., antimalarial, antimicrobial, antimycobacterial, antidepressant, anticonvulsant, antiviral, anticancer, antihypertensive, platelet-derived growth factor (PDGF) receptor tyrosine kinase (RTK) inhibitory, antiinflammatory, antioxidant, and anti-human immunodeficiency virus (HIV) agents .
Synthesis Analysis
The synthesis of quinoline derivatives involves a multi-step process . The key intermediates are prepared by nucleophilic substitution reaction between a chlorinated compound and substituted anilines . The intermediates are then hydrolyzed with ammonia giving quinazolin-6-ol derivatives . The target compounds are synthesized by amidation of 2-chloroacetyl chloride, which is reacted with the intermediates .Molecular Structure Analysis
The molecular structure of “N,N-diethyl-2-(2-hydroxy-4-methylquinolin-3-yl)acetamide” is characterized by IR and 1 H NMR spectra, elemental analysis, and single crystal X-ray diffraction .Chemical Reactions Analysis
The chemical reactions of “N,N-diethyl-2-(2-hydroxy-4-methylquinolin-3-yl)acetamide” are typical of N, N-disubstituted amides . Hydrolysis of the acyl-N bond occurs in the presence of acids .Future Directions
Quinoline derivatives have shown substantial biological activities and there is a continuous need to discover novel agents with better pharmacodynamic and pharmacokinetic properties but lesser or no side effects . Therefore, the future directions in this field could involve the synthesis and investigation of new structural prototypes with more effective antimalarial, antimicrobial, and anticancer activity .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N,N-diethyl-2-(2-hydroxy-4-methylquinolin-3-yl)acetamide involves the condensation of 2-hydroxy-4-methylquinoline-3-carboxaldehyde with diethylacetamide in the presence of a base.", "Starting Materials": [ "2-hydroxy-4-methylquinoline-3-carboxaldehyde", "diethylacetamide", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 2-hydroxy-4-methylquinoline-3-carboxaldehyde (1.0 equiv) and diethylacetamide (1.2 equiv) to a round-bottom flask.", "Add a base (e.g. sodium hydroxide) to the flask and stir the mixture at room temperature for several hours.", "Heat the mixture to reflux for several hours.", "Allow the mixture to cool and then filter the precipitate.", "Wash the precipitate with cold water and dry it under vacuum to obtain the final product, N,N-diethyl-2-(2-hydroxy-4-methylquinolin-3-yl)acetamide." ] } | |
CAS RN |
2580202-63-5 |
Molecular Formula |
C16H20N2O2 |
Molecular Weight |
272.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
